N-(4-acetamidophenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(4-acetamidophenyl)-1-[(2-fluorophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H18FN3O3/c1-14(26)23-16-8-10-17(11-9-16)24-20(27)18-6-4-12-25(21(18)28)13-15-5-2-3-7-19(15)22/h2-12H,13H2,1H3,(H,23,26)(H,24,27)
• InChI Key: RJQLYFFLLZTPCF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC=CC=C3F
• Molecular Formula: C21H18FN3O3
• Molecular Weight: 379.4 g/mol

Description

N-(4-acetamidophenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a chemical compound that has been widely studied for its potential use in scientific research. It is commonly referred to as AF-1 and belongs to the class of dihydropyridine derivatives.

Scientific Research Applications

Inhibition and Kinase Selectivity

• Discovery of Selective Inhibitors : Research by Schroeder et al. (2009) focused on substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors. This study highlights the compound's promising in vivo efficacy and favorable pharmacokinetic and safety profiles, leading to its advancement into clinical trials.

Antimicrobial Evaluation and Docking Studies

• Antimicrobial Properties : Talupur et al. (2021) conducted a study on 3-(5-(2-oxido)-(4-substitudedphenoxy)-benzo[d][1,3,2]dioxaphosphol-5-yl)-1H-tetrazol-1-yl)thiophene-2-carboxamides, which included detailed antimicrobial evaluation and molecular docking studies. Their research here provides insights into the potential antimicrobial applications of similar compounds.

Metabolic Studies Using NMR Spectroscopy

• Metabolism and Disposition Investigations : A study by Monteagudo et al. (2007) utilized 19F-nuclear magnetic resonance (NMR) to explore the metabolic fate and excretion of related compounds. This research is significant for understanding the metabolic processes of such molecules in biological systems.

Derivatives for pH Measurement

• pH Sensitive Probes : Research by Rhee et al. (1995) developed fluorinated analogs of the compound for use as pH-sensitive probes, indicating its utility in biological and chemical sensing applications.

HIV Integrase Inhibition

• HIV-1 Integrase Inhibition : A study by Pace et al. (2007) described the synthesis of N-benzyl-5,6-dihydroxypyrimidine-4-carboxamides, which showed potent inhibition of HIV-integrase. This highlights the compound's potential role in antiviral therapies.